Cas no 90122-00-2 (Pentanal, 2-ethyl-2-methyl-4-oxo-)

• Product Name: Pentanal, 2-ethyl-2-methyl-4-oxo-
• CAS No: 90122-00-2
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 793923
• PubChem ID: 13227068
• Update Time: 2025-04-19

Pentanal, 2-ethyl-2-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 2-ethyl-2-methyl-4-oxo-
• 2-ethyl-2-methyl-4-oxopentanal
• DTXSID10530106
• SCHEMBL2322940
• 90122-00-2

• Inchi： 1S/C8H14O2/c1-4-8(3,6-9)5-7(2)10/h6H,4-5H2,1-3H3
• InChI Key： XZQIQTUPIPWIDY-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC(C)=O)CC

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1Ų